Cas no 698378-76-6 (ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate)

• Product Name: ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate
• CAS No: 698378-76-6
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 2952389
• PubChem ID: 62492424
• Update Time: 2025-05-24

ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α,α,2-trifluoro-, ethyl ester
• ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate
• 698378-76-6
• F94533
• Benzeneacetic acid, alpha,alpha,2-trifluoro-, ethyl ester
• ethyl2,2-difluoro-2-(2-fluorophenyl)acetate
• Z992241692
• AKOS011781670
• DB-401007
• difluoro-(2-fluorophenyl)-acetic acid ethyl ester
• EN300-119027
• SCHEMBL1477878

• Inchi： 1S/C10H9F3O2/c1-2-15-9(14)10(12,13)7-5-3-4-6-8(7)11/h3-6H,2H2,1H3
• InChI Key： VTTGEZSPJKXKAF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(F)(F)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate

Professional Introduction to Ethyl 2,2-Difluoro-2-(2-Fluorophenyl)Acetate (CAS No. 698378-76-6)

Ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate, identified by its CAS number 698378-76-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of fluorinated esters, which are widely recognized for their unique chemical properties and potential applications in various scientific domains.

The molecular structure of ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate consists of a central acetic acid moiety modified with two fluorine atoms and a fluorophenyl group. This structural configuration imparts distinct characteristics to the compound, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological activity and improve pharmacokinetic profiles. Ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate has been studied for its potential role in the synthesis of bioactive molecules. Researchers have been particularly intrigued by its application in the development of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate is its versatility as a building block in organic synthesis. The compound's unique structural features allow chemists to modify its framework in multiple ways, enabling the creation of diverse derivatives with tailored properties. This flexibility has made it a popular choice for researchers working on complex molecular architectures.

Recent studies have highlighted the compound's potential in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. For instance, researchers have demonstrated that ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate can be used to construct novel pyridine and benzothiophene derivatives. These heterocycles have shown promise as inhibitors of enzymes involved in cancer progression and as modulators of neurotransmitter systems.

The pharmaceutical industry has also taken note of ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate's potential. Several drug discovery programs have incorporated this compound into their libraries as a starting material for lead optimization. The compound's ability to serve as a scaffold for generating structurally diverse molecules has been particularly valuable in identifying new therapeutic candidates.

In addition to its synthetic utility, ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate has been explored for its role in materials science. Fluorinated compounds are often employed in the development of advanced materials due to their exceptional thermal stability and chemical resistance. Researchers have investigated the use of this compound in creating high-performance polymers and coatings that exhibit enhanced durability and functionality.

The environmental impact of fluorinated compounds is another area of concern that has prompted further research into ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate. While these compounds offer numerous benefits, their persistence in the environment raises questions about their long-term safety. Scientists are working on developing more sustainable synthetic routes that minimize the use of fluorine while maintaining the desired chemical properties.

Overall, ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate represents a significant advancement in chemical research with far-reaching implications for pharmaceuticals, materials science, and environmental chemistry. Its unique structure and versatile applications make it a compound of great interest to researchers worldwide. As scientific understanding continues to evolve, it is likely that new uses for ethyl 2,2-difluoro-2-(2-fluorophenyl)acetate will be discovered, further solidifying its importance in modern chemistry.